N-acetyldopamine
N-acetyldopamine
N-acetyldopamine is a secondary carboxamide obtained by formal condensation of the carboxy group of acetic acid with the amino group of dopamine. A dopamine metabolite. It has a role as a human urinary metabolite and a marine metabolite. It is a secondary carboxamide, a member of acetamides and a member of catechols. It derives from a dopamine.
N-Acetyldopamine, also known as nada or NSC 314644, belongs to the class of organic compounds known as catechols. Catechols are compounds containing a 1, 2-benzenediol moiety. N-Acetyldopamine is considered to be a practically insoluble (in water) and relatively neutral molecule. N-Acetyldopamine can be biosynthesized from dopamine.
N-Acetyldopamine, also known as nada or NSC 314644, belongs to the class of organic compounds known as catechols. Catechols are compounds containing a 1, 2-benzenediol moiety. N-Acetyldopamine is considered to be a practically insoluble (in water) and relatively neutral molecule. N-Acetyldopamine can be biosynthesized from dopamine.
Brand Name:
Vulcanchem
CAS No.:
2494-12-4
VCID:
VC0008510
InChI:
InChI=1S/C10H13NO3/c1-7(12)11-5-4-8-2-3-9(13)10(14)6-8/h2-3,6,13-14H,4-5H2,1H3,(H,11,12)
SMILES:
CC(=O)NCCC1=CC(=C(C=C1)O)O
Molecular Formula:
C10H13NO3
Molecular Weight:
195.21 g/mol
N-acetyldopamine
CAS No.: 2494-12-4
Main Products
VCID: VC0008510
Molecular Formula: C10H13NO3
Molecular Weight: 195.21 g/mol
| CAS No. | 2494-12-4 |
|---|---|
| Product Name | N-acetyldopamine |
| Molecular Formula | C10H13NO3 |
| Molecular Weight | 195.21 g/mol |
| IUPAC Name | N-[2-(3,4-dihydroxyphenyl)ethyl]acetamide |
| Standard InChI | InChI=1S/C10H13NO3/c1-7(12)11-5-4-8-2-3-9(13)10(14)6-8/h2-3,6,13-14H,4-5H2,1H3,(H,11,12) |
| Standard InChIKey | OFSAJYZMIPNPHE-UHFFFAOYSA-N |
| SMILES | CC(=O)NCCC1=CC(=C(C=C1)O)O |
| Canonical SMILES | CC(=O)NCCC1=CC(=C(C=C1)O)O |
| Description | N-acetyldopamine is a secondary carboxamide obtained by formal condensation of the carboxy group of acetic acid with the amino group of dopamine. A dopamine metabolite. It has a role as a human urinary metabolite and a marine metabolite. It is a secondary carboxamide, a member of acetamides and a member of catechols. It derives from a dopamine. N-Acetyldopamine, also known as nada or NSC 314644, belongs to the class of organic compounds known as catechols. Catechols are compounds containing a 1, 2-benzenediol moiety. N-Acetyldopamine is considered to be a practically insoluble (in water) and relatively neutral molecule. N-Acetyldopamine can be biosynthesized from dopamine. |
| Synonyms | N-acetyldopamine N-acetyldopamine hydrobromide |
| Reference | 1: Oxenkrug GF, Requintina PJ. N-acetyldopamine inhibits rat brain lipid peroxidation induced by lipopolysaccharide. Ann N Y Acad Sci. 2005 Aug;1053:394-9. PubMed PMID: 16179545. |
| PubChem Compound | 100526 |
| Last Modified | Nov 11 2021 |
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